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Compound of Interest

Compound Name: Swertianolin

Cat. No.: B1682846

For immediate reference, treat Swertianolin as a hazardous chemical waste. Do not dispose
of it in regular trash or down the drain. This procedural guide provides essential safety and
logistical information for the proper disposal of Swertianolin, ensuring the safety of laboratory
personnel and compliance with environmental regulations.

Chemical Safety and Hazard Information

Swertianolin is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazard statement:

e H302: Harmful if swallowed[1]

This corresponds to an Acute Toxicity classification of Category 4.[1] Adherence to proper
handling and disposal protocols is mandatory to mitigate risks.

Quantitative Data Summary

For safe handling and disposal, please refer to the following information:
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Identifier Value Source
GHS Hazard Code H302 PubChem[1]
. P501: Dispose of
GHS Precautionary Statement )
i contents/container to an PubChem[1]
(Disposal) )
approved waste disposal plant.
Appearance Solid Arctom
4°C, protect from light. In
solvent: -80°C for 6 months;
Storage Arctom

-20°C for 1 month (protect
from light).

Step-by-Step Disposal Protocol

Follow these steps to ensure the safe disposal of Swertianolin and its containers. This

protocol is based on general laboratory chemical waste guidelines and the specific hazard

information available for Swertianolin.

1. Personal Protective Equipment (PPE):

» Before handling Swertianolin, ensure you are wearing appropriate PPE, including:

o Safety goggles

o Lab coat

o Nitrile gloves

2. Waste Collection - Solid Swertianolin:

o Collect waste Swertianolin powder in a dedicated, properly labeled hazardous waste

container.

e The container must be made of a material compatible with the chemical and have a secure,

tight-fitting lid.
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Do not mix Swertianolin with other incompatible chemical wastes.

. Waste Collection - Contaminated Materials:

Any materials contaminated with Swertianolin, such as weighing paper, pipette tips, and
gloves, should be placed in the same dedicated hazardous waste container.

. Labeling the Waste Container:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

[e]

"Swertianolin”

o

[¢]

Hazard identification: "Acute Toxicity" or "Harmful if Swallowed"

Accumulation start date

[e]

o Your name, laboratory, and contact information

. Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

. Disposal of Empty Containers:

An empty container that has held Swertianolin must be managed as hazardous waste
unless it is triple-rinsed.

To triple-rinse, use a solvent capable of dissolving Swertianolin. Collect all rinsate as
hazardous chemical waste.

After triple-rinsing, deface the original label and dispose of the container according to your
institution's guidelines for non-hazardous lab glass or plastic.
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7. Arranging for Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste container.

o Do not attempt to dispose of the waste through a third-party vendor without consulting your
EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Swertianolin.
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Caption: Workflow for the proper disposal of Swertianolin waste.
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Disclaimer: This document provides general guidance. Researchers, scientists, and drug
development professionals must always consult and adhere to their institution's specific
Environmental Health and Safety (EHS) policies and local regulations for chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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